Cas no 1936668-79-9 (3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1936668-79-9
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 5755539
• PubChem ID: 130609742
• Update Time: 2025-10-29

3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1928303
• 3-(5-bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one
• 1936668-79-9
• 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one

• Inchi： 1S/C10H8BrF3O/c1-6-2-3-8(11)4-7(6)5-9(15)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： FBVNWXYWZIHRGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.97106g/mol
• Monoisotopic Mass: 279.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one

Comprehensive Overview of 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 1936668-79-9)

3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 1936668-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula is C₁₀H₈BrF₃O, and it features a methylphenyl backbone, which enhances its stability and reactivity in various chemical reactions.

The compound’s trifluoropropan-2-one moiety is particularly noteworthy, as it contributes to its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Researchers are increasingly exploring its potential in the development of small-molecule therapeutics, especially in targeting enzymes and receptors involved in inflammatory and neurological disorders. The presence of the bromo substituent at the 5-position of the phenyl ring further allows for selective functionalization, enabling the creation of diverse derivatives with tailored properties.

In the agrochemical sector, 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one is being investigated for its role in the synthesis of novel pesticides and herbicides. The trifluoromethyl group is known to enhance the bioavailability and environmental persistence of agrochemicals, which aligns with the growing demand for sustainable crop protection solutions. This compound’s structural features make it a promising candidate for addressing challenges such as pest resistance and environmental degradation.

From a synthetic chemistry perspective, the compound’s ketone functionality offers a reactive site for nucleophilic additions and reductions, facilitating the construction of complex molecular architectures. Its 5-bromo-2-methylphenyl scaffold is also amenable to cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These attributes underscore its utility in academic and industrial laboratories focused on medicinal chemistry and material science.

The market for 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one is expanding, driven by its applications in high-value chemical synthesis. With the pharmaceutical industry’s shift toward precision medicine and the agrochemical sector’s emphasis on green chemistry, this compound is poised to play a critical role in future innovations. Its compatibility with flow chemistry and catalytic processes further enhances its appeal, as these methods align with the principles of sustainable manufacturing.

In summary, 3-(5-Bromo-2-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 1936668-79-9) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and advanced material synthesis. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries aiming to address contemporary challenges in health and sustainability. As scientific advancements continue, the demand for this compound is expected to rise, solidifying its position as a key player in the chemical landscape.